Cas no 898764-71-1 (3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone)

3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone structure
898764-71-1 structure
Product Name:3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone
CAS No:898764-71-1
MF:C18H15Cl2NO
MW:332.223802804947
MDL:MFCD03841879
CID:870665
PubChem ID:24724654
Update Time:2025-04-19

3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

    • (3,5-dichlorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • 3,5-DICHLORO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
    • (3,5-Dichlorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
    • MFCD03841879
    • (3,5-Dichlorophenyl){4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
    • 3,5-DICHLORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
    • 898764-71-1
    • AKOS016020115
    • DTXSID60643053
    • 1-{[4-(3,5-dichlorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
    • 3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone
    • MDL： MFCD03841879
    • Inchi： 1S/C18H15Cl2NO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h1-6,9-11H,7-8,12H2
    • InChI Key： LTEDXXFBYSRTBS-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=C(C=1)C(C1C=CC(=CC=1)CN1CC=CC1)=O)Cl

Computed Properties

  • Exact Mass: 331.05300
  • Monoisotopic Mass: 331.0530695g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 4.53410

3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D095255-250mg
3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone
 898764-71-1
250mg
 $ 440.00 2022-06-06
TRC
D095255-500mg
3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone
 898764-71-1
500mg
 $ 735.00 2022-06-06
abcr
AB364667-1 g
3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone, 97%; .
 898764-71-1 97%
1 g
 €932.90 2023-07-19
Chemenu
CM297812-1g
(3,5-Dichlorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
 898764-71-1 95%
1g
 $*** 2023-05-29
Fluorochem
204641-1g
3,5-dichloro-4'-(3-pyrrolinomethyl) benzophenone
 898764-71-1 97%
1g
 ￡540.00 2022-03-01
Fluorochem
204641-2g
3,5-dichloro-4'-(3-pyrrolinomethyl) benzophenone
 898764-71-1 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
204641-5g
3,5-dichloro-4'-(3-pyrrolinomethyl) benzophenone
 898764-71-1 97%
5g
 ￡2025.00 2022-03-01
abcr
AB364667-1g
3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone, 97%; .
 898764-71-1 97%
1g
 €932.10 2025-04-15
abcr
AB364667-2g
3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone, 97%; .
 898764-71-1 97%
2g
 €1674.30 2025-04-15
abcr
AB364667-2 g
3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone, 97%; .
 898764-71-1 97%
2 g
 €1,677.00 2023-07-19

3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone Related Literature

Related Categories

898764-71-1 (3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone) Related Products

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.